Cas no 898792-67-1 (Ethyl 5-(4-bromophenyl)-5-oxovalerate)
Ethyl 5-(4-bromophenyl)-5-oxovalerate is a brominated keto ester compound with applications in organic synthesis and pharmaceutical intermediates. Its structure features a 4-bromophenyl group and a valerate ester moiety, making it a versatile building block for further functionalization. The presence of both ketone and ester groups allows for diverse reactivity, including nucleophilic additions and reductions. The bromine substituent enhances its utility in cross-coupling reactions, such as Suzuki or Heck couplings, facilitating the synthesis of complex aromatic systems. This compound is characterized by high purity and stability, ensuring consistent performance in research and industrial processes. Its well-defined properties make it suitable for use in fine chemical and medicinal chemistry applications.
898792-67-1 structure
Product Name:Ethyl 5-(4-bromophenyl)-5-oxovalerate
CAS No:898792-67-1
MF:C13H15BrO3
MW:299.160403490067
MDL:MFCD00672069
CID:870806
PubChem ID:24727282
Update Time:2025-06-29
Ethyl 5-(4-bromophenyl)-5-oxovalerate Chemical and Physical Properties
Names and Identifiers
-
- ethyl 5-(4-bromophenyl)-5-oxopentanoate
- ETHYL 5-(4-BROMOPHENYL)-5-OXOVALERATE
- MFCD00672069
- DTXSID10645507
- SCHEMBL14842796
- AKOS016022621
- ETHYL5-(4-BROMOPHENYL)-5-OXOVALERATE
- 898792-67-1
- Ethyl 5-(4-bromophenyl)-5-oxovalerate
-
- MDL： MFCD00672069
- Inchi： 1S/C13H15BrO3/c1-2-17-13(16)5-3-4-12(15)10-6-8-11(14)9-7-10/h6-9H,2-5H2,1H3
- InChI Key： WZICQDGQRHVBLQ-UHFFFAOYSA-N
- SMILES： BrC1C=CC(=CC=1)C(CCCC(=O)OCC)=O
Computed Properties
- Exact Mass: 298.02000
- Monoisotopic Mass: 298.02046g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 17
- Rotatable Bond Count: 7
- Complexity: 257
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.8
- Topological Polar Surface Area: 43.4Ų
Experimental Properties
- PSA: 43.37000
- LogP: 3.36520
Ethyl 5-(4-bromophenyl)-5-oxovalerate Customs Data
- HS CODE：2918300090
- Customs Data：
China Customs Code:
2918300090Overview:
2918300090 Other aldehydes or ketones without other oxy carboxylic acids(Including anhydrides\Acyl halide\Peroxides, peroxyacids and derivatives of this tax number). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Summary:
2918300090 other carboxylic acids with aldehyde or ketone function but without other oxygen function, their anhydrides, halides, peroxides, peroxyacids and their derivatives.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:6.5%.General tariff:30.0%
Ethyl 5-(4-bromophenyl)-5-oxovalerate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Fluorochem | 207645-2g |
Ethyl 5-(4-bromophenyl)-5-oxovalerate |
898792-67-1 | 97% | 2g |
￡613.00 | 2022-02-28 | |
| Fluorochem | 207645-5g |
Ethyl 5-(4-bromophenyl)-5-oxovalerate |
898792-67-1 | 97% | 5g |
￡1447.00 | 2022-02-28 | |
| Fluorochem | 207645-1g |
Ethyl 5-(4-bromophenyl)-5-oxovalerate |
898792-67-1 | 97% | 1g |
￡352.00 | 2022-02-28 | |
| TRC | E066990-250mg |
Ethyl 5-(4-bromophenyl)-5-oxovalerate |
898792-67-1 | 250mg |
$ 365.00 | 2022-06-05 | ||
| TRC | E066990-500mg |
Ethyl 5-(4-bromophenyl)-5-oxovalerate |
898792-67-1 | 500mg |
$ 605.00 | 2022-06-05 | ||
| abcr | AB367645-1 g |
Ethyl 5-(4-bromophenyl)-5-oxovalerate; 97% |
898792-67-1 | 1g |
€568.50 | 2022-06-02 | ||
| abcr | AB367645-2 g |
Ethyl 5-(4-bromophenyl)-5-oxovalerate; 97% |
898792-67-1 | 2g |
€953.30 | 2022-06-02 | ||
| abcr | AB367645-1g |
Ethyl 5-(4-bromophenyl)-5-oxovalerate, 97%; . |
898792-67-1 | 97% | 1g |
€632.80 | 2025-04-15 | |
| abcr | AB367645-2g |
Ethyl 5-(4-bromophenyl)-5-oxovalerate, 97%; . |
898792-67-1 | 97% | 2g |
€1046.00 | 2025-04-15 | |
| abcr | AB367645-5g |
Ethyl 5-(4-bromophenyl)-5-oxovalerate, 97%; . |
898792-67-1 | 97% | 5g |
€2353.30 | 2025-04-15 |
Ethyl 5-(4-bromophenyl)-5-oxovalerate Related Literature
-
Dhirendra K. Chaudhary,Pramendra Kumar,Lokendra Kumar RSC Adv., 2016,6, 94731-94738
-
Marcin Czapla,Jack Simons Phys. Chem. Chem. Phys., 2018,20, 21739-21745
-
Domenico Lombardo,Gianmarco Munaò,Pietro Calandra,Luigi Pasqua,Maria Teresa Caccamo Phys. Chem. Chem. Phys., 2019,21, 11983-11991
-
Yukiya Kitayama Polym. Chem., 2014,5, 2784-2792
-
Eric Besson,Stéphane Gastaldi,Emily Bloch,Selma Aslan,Hakim Karoui,Olivier Ouari,Micael Hardy Analyst, 2019,144, 4194-4203
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